Cas no 2138390-22-2 (5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138390-22-2
• MF: C₈H₈BrF₃N₂O₂
• MW: 301.060531616211
• CID: 6427968
• PubChem ID: 165478521
• Update Time: 2025-08-03

5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• EN300-1077613
• 2138390-22-2

• Inchi： 1S/C8H8BrF3N2O2/c1-16-3-2-14-4-13-6(8(10,11)12)5(9)7(14)15/h4H,2-3H2,1H3
• InChI Key： QZRJSUTUWTVQCM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=CN(C1=O)CCOC

Computed Properties

• Exact Mass: 299.97212g/mol
• Monoisotopic Mass: 299.97212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.9Ų

Additional information on 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

5-Bromo-3-(2-Methoxyethyl)-6-(Trifluoromethyl)-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

5-Bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 2138390-22-2) is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and applications in drug development. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 3, 5, and 6, making it a unique member of its class.

The dihydropyrimidinone core of this compound is a well-studied scaffold in medicinal chemistry due to its ability to interact with various biological targets. The bromo group at position 5 and the trifluoromethyl group at position 6 introduce electronic and steric effects that can modulate the compound's pharmacokinetic properties and bioavailability. Additionally, the methoxyethyl group at position 3 contributes to the compound's solubility and stability, making it an attractive candidate for further research.

Recent studies have highlighted the potential of 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, where its ability to bind to specific protein kinases has shown promise in inhibiting pathways associated with cancer progression. Furthermore, the compound has demonstrated potential as a modulator of ion channels, which could be relevant in treating neurological disorders such as epilepsy or chronic pain.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyrimidinone core. This is followed by functionalization at specific positions to introduce the bromo, trifluoromethyl, and methoxyethyl groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic cross-coupling reactions, has enabled researchers to optimize the synthesis process for higher yields and better purity.

In terms of pharmacokinetics, 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one exhibits favorable properties that make it suitable for systemic administration. Its lipophilicity, influenced by the trifluoromethyl group, ensures good absorption across biological membranes. Additionally, its metabolism has been studied in preclinical models, revealing that it undergoes phase I and phase II biotransformations that are consistent with typical drug candidates.

Recent advancements in computational chemistry have also provided insights into the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed key interactions between the bromo group and hydrogen bonding residues on target proteins, suggesting a mechanism for its potent inhibitory activity. Moreover, quantum mechanical calculations have shed light on the electronic properties of the molecule, further aiding in the rational design of analogs with enhanced efficacy.

Despite its promising profile, further research is required to fully elucidate the safety and efficacy of 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one in clinical settings. Ongoing studies are focusing on optimizing its pharmacokinetic profile through structural modifications and exploring its potential as a combination therapy agent.

In conclusion, 5-bromo-3-(2-methoxyethyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure and promising biological activities make it an exciting candidate for future drug development efforts.